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Compound of Interest

Compound Name: Pimozide-d4

Cat. No.: B8089343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Pimozide-
d4, a deuterated internal standard essential for the accurate quantification of the antipsychotic

drug Pimozide in complex biological matrices. This document outlines key specifications from

various suppliers, details a standard experimental protocol for its use in liquid chromatography-

mass spectrometry (LC-MS) workflows, and presents visual diagrams to clarify analytical

processes.

Commercial Availability of Pimozide-d4
Pimozide-d4 is available from several reputable suppliers of research chemicals and analytical

standards. The following table summarizes key quantitative data and product information from

a selection of these vendors. Researchers are advised to request a lot-specific Certificate of

Analysis (CoA) from the supplier for the most accurate and up-to-date information.
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Supplier
Catalog
Number
(Example)

Molecular
Formula

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Purity
(Deuterium
Incorporati
on)

Cayman

Chemical
28617

C₂₈H₂₅D₄F₂N

₃O
465.6

≥98%

(Pimozide)

≥99%

deuterated

forms (d₁-d₄);

≤1% d₀

MedChemEx

press
HY-14364S

Not explicitly

stated

Not explicitly

stated

Not explicitly

stated on

product page

Not explicitly

stated on

product page

Veeprho DVE001286
C₂₈H₂₅D₄F₂N

₃O
465.58

Not explicitly

stated on

product page

Not explicitly

stated on

product page

Santa Cruz

Biotechnolog

y

sc-219551

C₂₈H₂₃D₄F₂N

₃O (for

Dehydro

Pimozide-d4)

463.55 (for

Dehydro

Pimozide-d4)

Not explicitly

stated on

product page

Not explicitly

stated on

product page

Toronto

Research

Chemicals

Not readily

available

Not explicitly

stated

Not explicitly

stated

Not explicitly

stated

Not explicitly

stated

Experimental Protocol: Quantification of Pimozide
in Human Plasma using Pimozide-d4 and LC-MS/MS
The following protocol is a synthesized methodology based on established bioanalytical

methods for the quantification of Pimozide in biological matrices. Pimozide-d4 serves as an

internal standard to correct for variations in sample preparation and instrument response.

Materials and Reagents
Pimozide analytical standard
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Pimozide-d4 internal standard

Human plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium acetate

Acetic acid

Water (LC-MS grade)

Methyl tert-butyl ether (MTBE)

Preparation of Stock and Working Solutions
Pimozide Stock Solution (1 mg/mL): Accurately weigh and dissolve Pimozide in methanol.

Pimozide-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Pimozide-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Pimozide stock solution in 50:50

methanol:water to create calibration standards. Prepare a working solution of Pimozide-d4
at an appropriate concentration in the same diluent.

Sample Preparation: Liquid-Liquid Extraction (LLE)
To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 25 µL of

the Pimozide-d4 internal standard working solution and vortex briefly.

Add 50 µL of 0.1 M sodium hydroxide and vortex.

Add 1 mL of MTBE, cap the tubes, and vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.
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Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS

system.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 5 mM Ammonium Acetate in water with 0.1% Acetic Acid.

Mobile Phase B: Acetonitrile with 0.1% Acetic Acid.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte, followed by re-

equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Pimozide: Q1: 462.3 m/z -> Q3: 124.1 m/z

Pimozide-d4: Q1: 466.3 m/z -> Q3: 128.1 m/z

Optimize collision energy and other compound-specific parameters.
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Data Analysis
Construct a calibration curve by plotting the peak area ratio of Pimozide to Pimozide-d4
against the concentration of the calibration standards.

Determine the concentration of Pimozide in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizing the Analytical Workflow
The following diagrams, generated using the DOT language, illustrate the key processes in the

quantification of Pimozide using a deuterated internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Spike with Pimozide-d4 Liquid-Liquid Extraction Evaporation Reconstitution LC SeparationInject MS/MS Detection (MRM) Peak Integration Area Ratio Calculation
(Pimozide / Pimozide-d4) Calibration Curve Quantification of Unknowns

Click to download full resolution via product page

Caption: Experimental workflow for Pimozide quantification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8089343?utm_src=pdf-body
https://www.benchchem.com/product/b8089343?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Peak Area Ratio
(Analyte / IS)
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Accurate Quantification

Click to download full resolution via product page

Caption: Role of Pimozide-d4 as an internal standard.

To cite this document: BenchChem. [Commercial Sources and Analytical Applications of
Pimozide-d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8089343#commercial-sources-of-pimozide-d4-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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